Cas no 1188-99-4 (5,5-Dimethoxypentanenitrile)

• Product Name: 5,5-Dimethoxypentanenitrile
• CAS No: 1188-99-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD28632092
• CID: 4778636
• Update Time: 2026-02-27

5,5-Dimethoxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethoxypentanenitrile
• 5,5-Dimethoxy-pentanenitrile
• SB31587
• 5,5-Dimethoxypentanenitrile

• MDL： MFCD28632092
• Inchi： 1S/C7H13NO2/c1-9-7(10-2)5-3-4-6-8/h7H,3-5H2,1-2H3
• InChI Key： WLJHKEGWJDFXFD-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 112
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2

Additional information on 5,5-Dimethoxypentanenitrile

5,5-Dimethoxypentanenitrile (CAS 1188-99-4): Properties, Applications, and Industry Insights

5,5-Dimethoxypentanenitrile (CAS 1188-99-4) is a specialized organic compound belonging to the nitrile family, featuring two methoxy groups at the 5-position of its pentanenitrile backbone. This unique structure grants it versatile reactivity, making it valuable in synthetic chemistry and industrial applications. Researchers and manufacturers often search for terms like "5,5-Dimethoxypentanenitrile synthesis", "CAS 1188-99-4 applications", or "nitrile derivatives in green chemistry", reflecting growing interest in sustainable chemical processes.

The compound exhibits a clear to pale-yellow liquid appearance with a characteristic nitrile odor. Its molecular formula, C7H13NO2, and molecular weight of 143.18 g/mol make it a mid-sized building block for complex molecules. Key physical properties include a boiling point range of 210-215°C and moderate solubility in organic solvents like ethanol and ether. Recent studies highlight its role as a precursor in pharmaceutical intermediates, particularly for compounds requiring controlled oxygenated side chains.

In synthetic applications, 5,5-Dimethoxypentanenitrile serves as a crucial starting material for heterocyclic compound preparation. Its dual methoxy groups participate in selective reactions under acidic or basic conditions, enabling the construction of complex molecular architectures. Industry professionals frequently inquire about "safe handling of nitrile compounds" and "scaling up dimethoxy-containing precursors", indicating practical concerns in production environments.

The compound's stability under anhydrous conditions makes it suitable for Grignard reactions and nucleophilic substitutions. Advanced applications include its use in polymer chemistry as a crosslinking agent modifier, where the nitrile group participates in subsequent polymerization steps. Environmental considerations have spurred research into biodegradable nitrile derivatives, with 5,5-Dimethoxypentanenitrile showing promise due to its potential for enzymatic degradation pathways.

Market trends reveal increasing demand for high-purity 5,5-Dimethoxypentanenitrile, particularly in the Asia-Pacific region where fine chemical production is expanding. Analytical techniques like GC-MS and HPLC are essential for quality control, with specifications typically requiring ≥98% purity for most applications. The compound's compatibility with flow chemistry systems has attracted attention from process chemists seeking to optimize continuous manufacturing protocols.

Recent patent literature demonstrates innovative uses of CAS 1188-99-4 in electronic materials, where its derivatives contribute to dielectric layer formulations. This aligns with industry searches for "specialty nitriles in electronics" and "thermal stable organic compounds". Storage recommendations emphasize protection from moisture and strong oxidizers, with amber glass containers being preferred for long-term stability.

Academic interest focuses on the compound's mechanistic behavior in catalytic hydrogenation and photochemical reactions. The methoxy groups influence electron distribution, enabling unique reaction pathways compared to simpler nitriles. Safety data indicates standard organic compound precautions, with particular attention to proper ventilation due to potential vapor formation at elevated temperatures.

Emerging applications include its use as a flavor and fragrance intermediate, where controlled hydrolysis yields valuable aroma chemicals. This connects to popular searches about "natural identical compounds" in the food industry. Regulatory status varies by region, with most jurisdictions classifying it as a standard industrial chemical requiring standard safety protocols.

Future research directions may explore its potential in metal-organic frameworks (MOFs) and as a ligand precursor in coordination chemistry. The compound's balanced polarity makes it interesting for solvent design applications, particularly in systems requiring controlled hydrogen bonding capacity. Industry analysts predict steady growth in demand, especially for customized derivatives with specific substitution patterns.

Quality assurance protocols for 5,5-Dimethoxypentanenitrile typically include identity confirmation via FTIR spectroscopy and purity assessment through capillary gas chromatography. The compound's shelf life extends beyond 24 months when stored properly, making it practical for inventory management. Technical inquiries often focus on "large-scale purification methods" and "compatibility with common reagents", reflecting practical formulation challenges.

Environmental fate studies suggest moderate biodegradability under aerobic conditions, with the methoxy groups facilitating initial breakdown steps. This ecological profile contributes to its selection over more persistent alternatives in certain applications. The compound's vapor pressure and octanol-water partition coefficient indicate limited environmental mobility, important considerations for industrial ecology assessments.

In educational settings, CAS 1188-99-4 serves as an excellent example for teaching functional group interactions and retrosynthetic analysis. Its well-defined reactivity patterns make it valuable for demonstrating principles of molecular design and reaction optimization. These pedagogical applications align with academic searches for "teaching advanced organic chemistry" and "practical nitrile chemistry examples".

The global supply chain for 5,5-Dimethoxypentanenitrile remains robust, with multiple qualified manufacturers offering both standard and custom synthesis services. Procurement specialists frequently search for "reliable nitrile suppliers" and "bulk specialty chemicals", indicating healthy market activity. Technical data packages typically include comprehensive spectroscopic characterization and detailed safety information.

Process chemistry innovations have reduced energy requirements for 5,5-Dimethoxypentanenitrile production, particularly through improved catalyst systems. These advancements address industry priorities around "green chemistry metrics" and "sustainable manufacturing". The compound's versatility ensures its continued relevance across multiple chemical sectors, from academic research to industrial scale applications.